4-ethoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C13H15NO3S2/c1-2-17-12-3-5-13(6-4-12)19(15,16)14-9-11-7-8-18-10-11/h3-8,10,14H,2,9H2,1H3
• InChI Key: SDEWTSQLQSFSGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC2=CSC=C2
• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at position 1. It’s considered to be a structural alert with the formula C4H4S. Sulfonamides are a group of compounds that contain a functional group that is a sulfur atom connected to two oxygen atoms and an amine.

Synthesis Analysis

Thiophene derivatives have been synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. The molecular structure of the specific compound “4-ethoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide” could not be found in the available resources.

Chemical Reactions Analysis

Thiophene derivatives have been used in various chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Inflammatory Applications

. Therefore, “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could potentially be used in the development of new anti-inflammatory drugs.

Anti-Psychotic Applications

. This suggests that “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could have potential applications in the treatment of psychiatric disorders.

Anti-Arrhythmic Applications

. This implies that “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could be used in the development of drugs for treating heart rhythm disorders.

Anti-Anxiety Applications

. This suggests that “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could have potential applications in the treatment of anxiety disorders.

Anti-Fungal Applications

. Therefore, “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could potentially be used in the development of new anti-fungal drugs.

Anti-Cancer Applications

. This implies that “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could be used in the development of drugs for treating various types of cancer.

Antileishmanial and Antimalarial Applications

. This suggests that “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could have potential applications in the treatment of leishmaniasis and malaria.

Kinases Inhibiting Applications

. Therefore, “4-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide” could potentially be used in the development of new kinase inhibitors, which are important in the treatment of diseases such as cancer and inflammatory disorders.

Future Directions

Thiophene and its substituted derivatives have shown a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.